Cas no 2137439-53-1 (rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride)

• Product Name: rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride
• CAS No: 2137439-53-1
• MF: C₈H₁₃ClOS
• MW: 192.706220388412
• CID: 5772111
• PubChem ID: 165843670
• Update Time: 2025-06-14

rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732888
• rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride
• 2137439-53-1

• Inchi： 1S/C8H13ClOS/c9-11(10)4-3-7-5-8(7)6-1-2-6/h6-8H,1-5H2/t7-,8+,11?/m1/s1
• InChI Key： DXNAFPKKUWANBT-IXIJJPBFSA-N
• SMILES： ClS(CC[C@@H]1C[C@H]1C1CC1)=O

Computed Properties

• Exact Mass: 192.0375639g/mol
• Monoisotopic Mass: 192.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.3Ų

Additional information on rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride

Comprehensive Overview of rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride (CAS No. 2137439-53-1)

The compound rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride (CAS No. 2137439-53-1) is a specialized chiral sulfinyl chloride derivative with significant potential in asymmetric synthesis and pharmaceutical applications. Its unique cyclopropylcyclopropyl backbone and sulfinyl chloride functional group make it a valuable intermediate for constructing complex molecular architectures. Researchers and industries are increasingly interested in this compound due to its role in enantioselective transformations, a hot topic in modern organic chemistry.

One of the most searched questions in the field of synthetic chemistry is: "How to achieve high enantioselectivity in sulfinyl-based reactions?" This compound provides a compelling answer, as its rac- form allows for the exploration of stereochemical outcomes in catalytic processes. The cyclopropyl rings introduce steric constraints that can influence reaction pathways, making it a subject of study for optimizing chiral induction. Recent publications highlight its utility in C–S bond formation, a key step in drug discovery and material science.

From an industrial perspective, rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride aligns with the growing demand for green chemistry solutions. Its potential for atom-efficient reactions reduces waste generation, addressing sustainability concerns frequently raised in pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are critical for characterizing its purity and stereochemical integrity, topics often queried in academic forums.

The compound’s stability under various conditions is another area of interest. Searches for "thermal stability of sulfinyl chlorides" or "storage recommendations for chiral intermediates" reflect practical concerns among chemists. Proper handling of rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinyl chloride requires anhydrous environments to prevent hydrolysis, a detail emphasized in technical datasheets.

In drug development, the sulfinyl moiety is pivotal for creating bioactive molecules, particularly in kinase inhibitors and antiviral agents. The cyclopropyl groups enhance metabolic resistance, a property highly sought after in medicinal chemistry. Patent databases reveal incremental innovations leveraging this scaffold, underscoring its commercial relevance.

Future research directions may explore its applications in catalysis and material science, where chiral sulfoxides serve as ligands or building blocks. The compound’s CAS No. 2137439-53-1 ensures traceability in regulatory submissions, a frequent requirement in GMP synthesis. Collaborative studies between academia and industry could unlock further utilities, positioning it as a cornerstone in advanced synthetic methodologies.